Cas no 866588-74-1 (2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 866588-74-1
• MF: C₂₄H₁₈N₂O₆S
• MW: 462.474524974823
• CID: 6293294
• PubChem ID: 2136332
• Update Time: 2025-05-21

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide
• F1604-0076
• 866588-74-1
• AKOS001821233
• 2-[3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2H-1,3-benzodioxol-5-yl)acetamide
• CCG-134476
• 2-[3-(benzenesulfonyl)-4-oxoquinolin-1-yl]-N-(1,3-benzodioxol-5-yl)acetamide

• Inchi： 1S/C24H18N2O6S/c27-23(25-16-10-11-20-21(12-16)32-15-31-20)14-26-13-22(24(28)18-8-4-5-9-19(18)26)33(29,30)17-6-2-1-3-7-17/h1-13H,14-15H2,(H,25,27)
• InChI Key： ANVJNVDPQGEJFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=CC=CC=2N(CC(NC2=CC=C3C(=C2)OCO3)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 462.08855747g/mol
• Monoisotopic Mass: 462.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide

Comprehensive Analysis of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 866588-74-1)

The compound 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 866588-74-1) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, combining a quinolinone core with a benzenesulfonyl group and a benzodioxol acetamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in drug discovery and personalized medicine. The compound 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide aligns with this trend, as its multi-functional groups suggest potential interactions with a variety of biological targets. For instance, the quinolinone scaffold is known for its anti-inflammatory and anticancer properties, while the benzodioxol fragment is often associated with neuroprotective effects. These attributes make it a subject of intense study in academic and industrial laboratories.

From a synthetic chemistry perspective, the preparation of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide involves intricate steps, including sulfonylation, acylation, and cyclization reactions. The compound's CAS No. 866588-74-1 serves as a unique identifier in chemical databases, facilitating its retrieval for further research. Its molecular weight and solubility profile are critical parameters for formulation scientists, who are exploring its potential in drug delivery systems. Given the growing interest in bioavailability enhancement and targeted therapy, this compound's physicochemical properties are under rigorous evaluation.

The pharmacological potential of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide is further highlighted by its structural resemblance to known kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. These targets are pivotal in treating conditions such as cancer, metabolic disorders, and neurological diseases. As the scientific community delves deeper into precision medicine, the compound's ability to selectively interact with specific proteins or enzymes could position it as a valuable tool in therapeutic development. Moreover, its benzenesulfonyl group may contribute to enhanced binding affinity, a feature highly sought after in drug design.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methods to produce 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide. The use of catalysts and solvent-free conditions is being explored to minimize environmental impact while maintaining high yield and purity. This aligns with global efforts to reduce the carbon footprint of pharmaceutical manufacturing. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's bioactivity and optimize its structure for enhanced efficacy.

The compound's CAS No. 866588-74-1 is frequently searched in academic and patent databases, reflecting its relevance in ongoing research. Questions such as "What are the biological targets of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide?" and "How is this compound synthesized?" are common among chemists and pharmacologists. Addressing these queries not only enhances understanding but also fosters collaboration across disciplines. Furthermore, the compound's potential applications in neurodegenerative disease research and immunomodulation are areas of active investigation, making it a hot topic in scientific literature.

In summary, 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 866588-74-1) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and promising bioactivity profile position it as a compound of significant interest in drug discovery and development. As research progresses, its potential to address unmet medical needs and contribute to innovative therapies will undoubtedly be a focus of future studies.